molecular formula C15H19N3O2S B12476229 2-[(2-hydroxyethyl)amino]-3-(prop-2-en-1-yl)-5,6,7,8-tetrahydro[1]benzothieno[2,3-d]pyrimidin-4(3H)-one

2-[(2-hydroxyethyl)amino]-3-(prop-2-en-1-yl)-5,6,7,8-tetrahydro[1]benzothieno[2,3-d]pyrimidin-4(3H)-one

Cat. No.: B12476229
M. Wt: 305.4 g/mol
InChI Key: GCYMTUJELRWAKC-UHFFFAOYSA-N
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Description

5-[(2-hydroxyethyl)amino]-4-(prop-2-en-1-yl)-8-thia-4,6-diazatricyclo[7400(2),?]trideca-1(9),2(7),5-trien-3-one is a complex organic compound with a unique structure that includes multiple functional groups

Preparation Methods

Synthetic Routes and Reaction Conditions

Industrial Production Methods

Industrial production methods for this compound would likely involve scaling up the laboratory synthesis process, optimizing reaction conditions for higher yields, and ensuring the purity of the final product. This may include the use of continuous flow reactors, advanced purification techniques, and stringent quality control measures.

Chemical Reactions Analysis

Types of Reactions

5-[(2-hydroxyethyl)amino]-4-(prop-2-en-1-yl)-8-thia-4,6-diazatricyclo[7.4.0.0(2),?]trideca-1(9),2(7),5-trien-3-one can undergo various types of chemical reactions, including:

    Oxidation: The compound can be oxidized using common oxidizing agents such as potassium permanganate or hydrogen peroxide.

    Reduction: Reduction reactions can be carried out using reducing agents like sodium borohydride or lithium aluminum hydride.

    Substitution: The compound can participate in nucleophilic or electrophilic substitution reactions, depending on the functional groups present.

Common Reagents and Conditions

Common reagents used in the reactions of this compound include organic solvents (e.g., dichloromethane, ethanol), catalysts (e.g., palladium on carbon), and specific temperature and pressure conditions to optimize the reaction rates and yields.

Major Products Formed

The major products formed from the reactions of this compound depend on the specific reaction conditions and reagents used. For example, oxidation reactions may yield corresponding ketones or carboxylic acids, while reduction reactions may produce alcohols or amines.

Scientific Research Applications

5-[(2-hydroxyethyl)amino]-4-(prop-2-en-1-yl)-8-thia-4,6-diazatricyclo[7.4.0.0(2),?]trideca-1(9),2(7),5-trien-3-one has several scientific research applications, including:

    Chemistry: Used as a building block in organic synthesis and as a reagent in various chemical reactions.

    Biology: Investigated for its potential biological activities, such as antimicrobial or anticancer properties.

    Medicine: Explored for its potential therapeutic applications, including drug development and medicinal chemistry.

    Industry: Utilized in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of 5-[(2-hydroxyethyl)amino]-4-(prop-2-en-1-yl)-8-thia-4,6-diazatricyclo[7400(2),?]trideca-1(9),2(7),5-trien-3-one involves its interaction with specific molecular targets and pathways

Comparison with Similar Compounds

Similar Compounds

    2-methyl-5-hydroxyethylaminophenol:

    Indole derivatives: Compounds with similar structural features and diverse biological activities, including antiviral, anticancer, and antimicrobial properties.

Uniqueness

5-[(2-hydroxyethyl)amino]-4-(prop-2-en-1-yl)-8-thia-4,6-diazatricyclo[740

Properties

Molecular Formula

C15H19N3O2S

Molecular Weight

305.4 g/mol

IUPAC Name

2-(2-hydroxyethylamino)-3-prop-2-enyl-5,6,7,8-tetrahydro-[1]benzothiolo[2,3-d]pyrimidin-4-one

InChI

InChI=1S/C15H19N3O2S/c1-2-8-18-14(20)12-10-5-3-4-6-11(10)21-13(12)17-15(18)16-7-9-19/h2,19H,1,3-9H2,(H,16,17)

InChI Key

GCYMTUJELRWAKC-UHFFFAOYSA-N

Canonical SMILES

C=CCN1C(=O)C2=C(N=C1NCCO)SC3=C2CCCC3

Origin of Product

United States

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